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Compound of Interest

2-(Dimethylamino)acetaldehyde
Compound Name:
hydrochloride

Cat. No.: B173180

An In-depth Technical Guide to 2-
(Dimethylamino)acetaldehyde Hydrochloride

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 2-(Dimethylamino)acetaldehyde hydrochloride. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document details the compound's properties, applications, and relevant
experimental insights, presented through structured data, detailed methodologies, and visual
diagrams to facilitate understanding and application.

Core Chemical and Physical Characteristics

2-(Dimethylamino)acetaldehyde hydrochloride is a key intermediate in the synthesis of
various biologically active molecules. Its hydrochloride salt form generally offers improved
water solubility and stability compared to the free base.[1][2]

Physical and Chemical Properties

The fundamental properties of 2-(Dimethylamino)acetaldehyde hydrochloride are
summarized in the table below.
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Property Value Source
Molecular Formula C4H10CINO [3]
Molecular Weight 123.58 g/mol [3]

CAS Number 125969-54-2 [3]
Appearance White to off-white solid [4]
Purity 99.71% (HPLC) [4]
Metting Point Not available in the searched

literature.

Boiling Point (of free base)

87.5+23.0 °C at 760 mmHg

[5]

Solubility

Water: >25.1 mg/mL; 62.5
mg/mL (with ultrasonic and
warming to 60°C) PBS: 50
mg/mL (with ultrasonic)
DMSO: Insoluble Ethanol:

Insoluble

[6]

Stability and Storage

Proper storage is crucial to maintain the integrity of 2-(Dimethylamino)acetaldehyde

hydrochloride.

e Solid Form: Store at 4°C in a sealed container, protected from moisture.[6]

¢ In Solvent: For long-term storage, solutions should be kept at -80°C (stable for up to 6

months) or -20°C (stable for up to 1 month) in a sealed container, away from moisture. It is

recommended to use freshly prepared solutions promptly.[7] For aqueous stock solutions,

filtration and sterilization through a 0.22 um filter before use is advised.[7]

Biological Activity and Applications

2-(Dimethylamino)acetaldehyde hydrochloride is primarily utilized as a precursor in the

synthesis of muscarine analogues.[1][5][7] Muscarine and its analogues are agonists of the
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muscarinic acetylcholine receptors (mMAChRs), which are G protein-coupled receptors involved

in a multitude of physiological processes.

Muscarinic Acetylcholine Receptor Signaling Pathway

The activation of muscarinic acetylcholine receptors by agonists initiates a cascade of
intracellular signaling events. These pathways are crucial in mediating the effects of
acetylcholine in the central and peripheral nervous systems. The diagram below illustrates the
general signaling pathway initiated by the activation of Gg-coupled muscarinic receptors.
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Click to download full resolution via product page
Muscarinic acetylcholine receptor (Gg-coupled) signaling pathway.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 2-
(Dimethylamino)acetaldehyde hydrochloride are not readily available in the public domain.
However, a general workflow for the purification of related aminoaldehydes can be inferred

from established chemical principles.

General Purification Workflow

A common method for purifying amino compounds involves their conversion to a salt, extraction
to remove non-basic impurities, and subsequent regeneration of the purified free base or
isolation of the salt. The following diagram illustrates a generalized workflow for the purification

of an aminoaldehyde hydrochloride.
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Generalized workflow for the purification of an aminoaldehyde hydrochloride.

Analytical Methods
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The identity and purity of 2-(Dimethylamino)acetaldehyde hydrochloride are typically
confirmed using standard analytical techniques.

» 'H NMR Spectroscopy: A Certificate of Analysis for a batch of this compound indicates that
its *H NMR spectrum is consistent with the expected structure.[4]

» High-Performance Liquid Chromatography (HPLC): Purity is often determined by HPLC. A
purity of 99.71% has been reported for a commercially available sample.[4]

e Gas Chromatography-Mass Spectrometry (GC-MS): Due to the aldehyde functional group,
derivatization may be employed prior to GC-MS analysis to enhance volatility and stability.[3]

[9]

Safety and Handling

It is essential to handle 2-(Dimethylamino)acetaldehyde hydrochloride with appropriate
safety precautions in a laboratory setting.

Hazard Identification

Based on available safety data for similar compounds, the following hazards may be
associated with this chemical:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Recommended Precautions

e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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» Wash hands thoroughly after handling.

e Store in a tightly closed container in a dry and cool place.

This guide consolidates the available technical information on 2-
(Dimethylamino)acetaldehyde hydrochloride to support its use in research and
development. For specific applications, further investigation and validation are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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